1-(3-Bromophenyl)-2-((2,4-dichlorobenzyl)(methyl)amino)ethanol

• Molecular Formula: C16H16BrCl2NO
• Molecular Weight: 389.1 g/mol
• IUPAC Name: 1-(3-bromophenyl)-2-[(2,4-dichlorophenyl)methyl-methylamino]ethanol
• InChI: InChI=1S/C16H16BrCl2NO/c1-20(9-12-5-6-14(18)8-15(12)19)10-16(21)11-3-2-4-13(17)7-11/h2-8,16,21H,9-10H2,1H3
• InChI Key: OOAOBUFTHJCSHJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(C=C(C=C1)Cl)Cl)CC(C2=CC(=CC=C2)Br)O

Description

1-(3-Bromophenyl)-2-((2,4-dichlorobenzyl)(methyl)amino)ethanol is a useful research compound. Its molecular formula is C16H16BrCl2NO and its molecular weight is 389.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 1 L 3-necked round-bottom flask purged and maintained with an inert atmosphere of nitrogen, was placed a solution of 2-((2,4-dichlorobenzyl)(methyl)amino)-1-(3-bromophenyl)ethanone (77 g, 198.97 mmol, 1.00 equiv, theoretical yield) in methanol (300 mL). This was followed by the addition of NaBH4 (15 g, 394.74 mmol, 1.98 equiv) in several batches at 0° C. The resulting solution was stirred for 30 min at 0° C. in a water/ice bath. The reaction was then quenched by the addition of 100 mL of acetone. The resulting mixture was concentrated under vacuum. The resulting solution was extracted with 3×100 mL of ethyl acetate and the organic layers combined and dried over anhydrous sodium sulfate. The residue was applied onto a silica gel column with ethyl acetate/petroleum ether (1:100). This resulted in 50 g (65%) of 2-((2,4-dichlorobenzyl)(methyl)amino)-1-(3-bromophenyl)ethanol as a yellow oil.